tert-Butyl (4-hydroxynaphthalen-2-yl)carbamate
Overview
Description
“tert-Butyl (4-hydroxynaphthalen-2-yl)carbamate” is a type of carbamate derivative . Carbamates are organic compounds that are formally derived from carbamic acid . This compound is also known as BNPP-2 and is considered a novel cancer-targeting agent with potential applications in various fields of scientific research and industry.
Synthesis Analysis
The synthesis of “this compound” involves palladium-catalyzed reactions . It has been used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position .Molecular Structure Analysis
The molecular structure of “this compound” is complex and is often confirmed by various spectroscopic methods such as NMR, IR, and mass spectrometry. The molecular formula is C15H17NO3 .Chemical Reactions Analysis
“this compound” can undergo a variety of chemical reactions. They can behave as N-(Boc)-protected nitrones in reactions with organometallics to yield N-(Boc)hydroxylamines.Scientific Research Applications
Synthesis and Intermediate Applications
tert-Butyl (4-hydroxynaphthalen-2-yl)carbamate is utilized in various synthesis processes due to its reactivity and functional group compatibility. For instance, it serves as an intermediate in the synthesis of complex molecules such as natural products and pharmaceuticals. A study demonstrated the synthesis of (R)-tert-butyl (1-hydroxybut-3-yn-2-yl) carbamate, an intermediate of the natural product jaspine B, from L-Serine through several steps including esterification and protection reactions (Tang et al., 2014). Another research outlined the synthesis of tert-butyl bis(4′-(hexyloxy)-[1,1′-biphenyl]-4-yl)carbamate through a Suzuki cross-coupling reaction, showcasing its application in organic photovoltaic material production (Chmovzh & Rakitin, 2021).
Photocatalysis and Organic Transformations
In the realm of organic transformations, the tert-butyl carbamate group is frequently employed to introduce protection for amines, facilitating various organic reactions. An example is the photoredox-catalyzed amination of o-hydroxyarylenaminones with tert-butyl ((perfluoropyridin-4-yl)oxy)carbamate, leading to the formation of 3-aminochromones under mild conditions (Wang et al., 2022).
Safety and Hazards
“tert-Butyl (4-hydroxynaphthalen-2-yl)carbamate” should be handled with care. Personal protective equipment is required during handling to avoid dust formation . It should not be released into the environment . In case of contact, rinse immediately with plenty of water . If symptoms persist, seek medical attention .
Properties
IUPAC Name |
tert-butyl N-(4-hydroxynaphthalen-2-yl)carbamate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H17NO3/c1-15(2,3)19-14(18)16-11-8-10-6-4-5-7-12(10)13(17)9-11/h4-9,17H,1-3H3,(H,16,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWWZYXSURXSRAH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC2=CC=CC=C2C(=C1)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40577807 | |
Record name | tert-Butyl (4-hydroxynaphthalen-2-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40577807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
139975-98-7 | |
Record name | tert-Butyl (4-hydroxynaphthalen-2-yl)carbamate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40577807 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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